Cas no 327072-23-1 (N-(4-bromophenyl)-2-chloro-N'-dimorpholin-4-ylphosphorylcarbonylacetohydrazide)

• Product Name: N-(4-bromophenyl)-2-chloro-N'-dimorpholin-4-ylphosphorylcarbonylacetohydrazide
• CAS No: 327072-23-1
• MF: C₁₇H₂₃BrClN₄O₅P
• MW: 509.719083070755
• CID: 6423690
• PubChem ID: 2320588
• Update Time: 2025-07-15

N-(4-bromophenyl)-2-chloro-N'-dimorpholin-4-ylphosphorylcarbonylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• AKOS001013662
• EN300-26605003
• N-(4-bromophenyl)-2-chloro-N'-dimorpholin-4-ylphosphorylcarbonylacetohydrazide
• 327072-23-1
• Z56788932
• N'-{[bis(morpholin-4-yl)phosphoroso]carbonyl}-N-(4-bromophenyl)-2-chloroacetohydrazide

• Inchi： 1S/C17H23BrClN4O5P/c18-14-1-3-15(4-2-14)23(16(24)13-19)20-17(25)29(26,21-5-9-27-10-6-21)22-7-11-28-12-8-22/h1-4H,5-13H2,(H,20,25)
• InChI Key： JFJKDELKYVCGKP-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(C(CCl)=O)NC(=O)P(N1CCOCC1)(N1CCOCC1)=O

Computed Properties

• Exact Mass: 508.02780g/mol
• Monoisotopic Mass: 508.02780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 603
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 91.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-(4-bromophenyl)-2-chloro-N'-dimorpholin-4-ylphosphorylcarbonylacetohydrazide

Introduction to N-(4-bromophenyl)-2-chloro-N'-dimorpholin-4-ylphosphorylcarbonylacetohydrazide (CAS No. 327072-23-1)

N-(4-bromophenyl)-2-chloro-N'-dimorpholin-4-ylphosphorylcarbonylacetohydrazide, a compound with the chemical identifier CAS No. 327072-23-1, represents a significant advancement in the realm of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.

The molecular framework of this compound features a combination of functional groups that make it particularly intriguing for synthetic and pharmacological studies. The presence of a 4-bromophenyl moiety and a 2-chloro substituent provides unique electronic and steric properties, which can be exploited to modulate the biological activity of the molecule. Furthermore, the incorporation of a N'-dimorpholin-4-yl group introduces a layer of complexity that can influence both the solubility and metabolic stability of the compound.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic potential. The dimorpholine moiety, in particular, has been extensively studied for its ability to enhance drug bioavailability and reduce toxicity. This has led to its incorporation in various pharmaceutical formulations aimed at treating a wide range of diseases.

The phosphorylcarbonylacetohydrazide moiety in the compound's name is another critical feature that contributes to its pharmacological profile. This group is known for its ability to act as a protecting group in peptide synthesis and has also been explored for its potential in developing enzyme inhibitors. The combination of these functional groups makes N-(4-bromophenyl)-2-chloro-N'-dimorpholin-4-ylphosphorylcarbonylacetohydrazide a promising candidate for further investigation.

Recent studies have highlighted the importance of molecular diversity in drug discovery programs. Compounds like N-(4-bromophenyl)-2-chloro-N'-dimorpholin-4-ylphosphorylcarbonylacetohydrazide, with their complex and diverse structures, offer new opportunities for identifying novel therapeutic agents. The ability to fine-tune the chemical properties of such compounds through structural modifications allows researchers to optimize their pharmacokinetic and pharmacodynamic profiles.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework. These methods not only enhance the efficiency of the synthesis but also allow for greater control over the stereochemistry of the product.

In addition to its synthetic significance, N-(4-bromophenyl)-2-chloro-N'-dimorpholin-4-ylphosphorylcarbonylacetohydrazide has shown promise in preclinical studies as a potential lead compound for various therapeutic applications. Its unique structural features suggest that it may exhibit inhibitory activity against certain enzymes or receptors involved in disease pathways. Further research is needed to fully elucidate its biological activity and potential therapeutic benefits.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new molecules with improved efficacy and safety profiles. Compounds like N-(4-bromophenyl)-2-chloro-N'-dimorpholin-4-ylphosphorylcarbonylacetohydrazide exemplify the innovative approaches being taken to address unmet medical needs. By leveraging cutting-edge chemical synthesis and biophysical techniques, scientists are paving the way for next-generation therapeutics.

The development of new drugs is a complex process that requires interdisciplinary collaboration among chemists, biologists, pharmacologists, and clinicians. Each stage, from initial discovery to clinical trials, demands rigorous evaluation and validation. N-(4-bromophenyl)-2-chloro-N'-dimorpholin-4-ylphosphorylcarbonylacetohydrazide serves as a testament to the importance of innovative research in advancing medical science.

In conclusion, N-(4-bromophenyl)-2-chloro-N'-dimorpholin-4-ylphosphorylcarbonylacetohydrazide represents a significant contribution to the field of pharmaceutical chemistry. Its complex structure and diverse functional groups make it a promising candidate for further exploration in drug discovery. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutics for various diseases.